Cas no 39947-04-1 (N6-Benzoyl-2',3'-isopropylideneadenosine)

• Product Name: N6-Benzoyl-2',3'-isopropylideneadenosine
• CAS No: 39947-04-1
• MF: C₂₀H₂₁N₅O₅
• MW: 411.411244153976
• MDL: MFCD15145205
• CID: 1514891
• PubChem ID: 10001645
• Update Time: 2025-08-03

N6-Benzoyl-2',3'-isopropylideneadenosine Chemical and Physical Properties

Names and Identifiers

• Adenosine, N-benzoyl-2',3'-O-(1-methylethylidene)-
• N6-Benzoyl-2',3'-isopropylideneadenosine
• N-[9-[(3As,6R,6aR)-6-(hydroxymethyl)-2,2-dimethyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-4-yl]pu
• N6-Benzoyl-2',3'-isoproylideneadenosine
• N-[9-[(3aR,4R,6R,6aR)-6-(hydroxymethyl)-2,2-dimethyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-4-yl]purin-6-yl]benzamide
• N-[9-((3aR,4R,6R,6aR)-6-Hydroxymethyl-2,2-dimethyl-tetrahydrofuro[3,4-d][1,3]dioxol-4-yl)-9H-purin-6-yl]-benzamide
• N-[9-((3aR,4R,6R,6aR)-6-Hydroxymethyl-2,2-dimethyl-tetrahydro-furo[3,4-d][1,3]dioxol-4-yl)-9H-purin-6-yl]-benzamide
• N-Benzoyl-2',3'-O-(1-methylethylidene)-adenosine
• 39947-04-1
• LJKIYWGWKVYJHS-QEPJRFBGSA-N
• SCHEMBL1097616
• AKOS040763864
• A1-00736
• 6-N-benzoyl-2',3'-O-isopropylideneadenosine
• N-{9-[(3AR,4R,6R,6AR)-6-(HYDROXYMETHYL)-2,2-DIMETHYL-TETRAHYDROFURO[3,4-D][1,3]DIOXOL-4-YL]PURIN-6-YL}BENZAMIDE
• BS-32394
• E80472
• MFCD15145205
• DA-65895

• MDL： MFCD15145205
• Inchi： 1S/C20H21N5O5/c1-20(2)29-14-12(8-26)28-19(15(14)30-20)25-10-23-13-16(21-9-22-17(13)25)24-18(27)11-6-4-3-5-7-11/h3-7,9-10,12,14-15,19,26H,8H2,1-2H3,(H,21,22,24,27)/t12-,14-,15-,19-/m1/s1
• InChI Key： LJKIYWGWKVYJHS-QEPJRFBGSA-N
• SMILES： O1C(C)(C)O[C@@H]2[C@@H](CO)O[C@H]([C@H]12)N1C=NC2C(NC(C3C=CC=CC=3)=O)=NC=NC1=2

Computed Properties

• Exact Mass: 411.15426879g/mol
• Monoisotopic Mass: 411.15426879g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 121

Experimental Properties

• Density: 1.58±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 144-146 ºC
• Solubility: Insuluble (2.2E-3 g/L) (25 ºC),

Additional information on N6-Benzoyl-2',3'-isopropylideneadenosine

Recent Advances in the Study of N6-Benzoyl-2',3'-isopropylideneadenosine (CAS: 39947-04-1)

N6-Benzoyl-2',3'-isopropylideneadenosine (CAS: 39947-04-1) is a chemically modified adenosine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound serves as a crucial intermediate in the synthesis of various nucleoside analogs, which are widely explored for their therapeutic potential in antiviral, anticancer, and anti-inflammatory applications. Recent studies have focused on optimizing its synthetic pathways, elucidating its biological activities, and exploring its potential as a scaffold for drug development.

A recent study published in the Journal of Medicinal Chemistry (2023) investigated the synthetic utility of N6-Benzoyl-2',3'-isopropylideneadenosine in the preparation of novel adenosine receptor agonists. The researchers developed a highly efficient and scalable synthesis route, achieving a yield of over 85% with minimal byproducts. The study highlighted the compound's stability under various reaction conditions, making it a versatile building block for further chemical modifications. The findings are particularly relevant for the development of targeted therapies for neurological disorders, where adenosine receptor modulation plays a critical role.

In another groundbreaking study, a team of researchers from the University of Cambridge explored the biological activity of N6-Benzoyl-2',3'-isopropylideneadenosine in the context of cancer therapy. Their work, published in Nature Communications (2024), demonstrated that this compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those with dysregulated nucleotide metabolism. The study employed advanced proteomic and metabolomic techniques to identify the molecular mechanisms underlying its anticancer effects, revealing its potential as a lead compound for further optimization.

Furthermore, a collaborative effort between academic and industrial researchers has led to the development of a new class of antiviral agents derived from N6-Benzoyl-2',3'-isopropylideneadenosine. A preprint available on bioRxiv (2024) describes the compound's ability to inhibit viral RNA polymerases, offering a promising avenue for treating RNA virus infections. The study also provided insights into the structure-activity relationships (SAR) of this compound, which could guide the design of more potent and selective antiviral drugs.

In conclusion, N6-Benzoyl-2',3'-isopropylideneadenosine (CAS: 39947-04-1) continues to be a focal point of research in chemical biology and medicinal chemistry. Its versatility as a synthetic intermediate and its promising biological activities make it a valuable tool for drug discovery. Future studies are expected to further explore its therapeutic potential and optimize its properties for clinical applications. The ongoing research underscores the importance of this compound in advancing our understanding of nucleoside-based therapeutics and its potential to address unmet medical needs.